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Compound of Interest

Compound Name:
Chromium(III) perchlorate

hexahydrate

CAS No.: 55147-94-9

Cat. No.: B1589921

Get Quote

Hydrate isomerism, a fascinating subset of structural isomerism, occurs when water molecules

act as ligands within the coordination sphere of a metal ion or exist as free molecules within the

crystal lattice.[1] The classic and most studied example of this phenomenon is chromium(III)

chloride hexahydrate (CrCl₃·6H₂O), which exists in three distinct, isolable isomeric forms.[2][3]

These isomers exhibit significant differences in their chemical and physical properties, including

color, ionic reactivity, and electrical conductivity, stemming from the arrangement of water and

chloride ligands around the central chromium(III) ion.[4]

This guide provides a detailed comparison of the three primary hydrate isomers of CrCl₃·6H₂O,

supported by experimental data and protocols for their synthesis and characterization.

Comparison of Hydrate Isomers
The distinct properties of the three isomers are a direct consequence of which ligands—water

or chloride—are bound directly to the Cr(III) center and which ions exist outside the

coordination sphere. This structural difference is the basis for their varying behaviors in

solution.
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Property
[Cr(H₂O)₄Cl₂]Cl·2H₂
O

[Cr(H₂O)₅Cl]Cl₂·H₂O [Cr(H₂O)₆]Cl₃

IUPAC Name

Dichloridotetraaquach

romium(III) chloride

dihydrate

Chloridopentaaquachr

omium(III) chloride

monohydrate

Hexaaquachromium(II

I) chloride

Common Color Dark Green[2] Pale Green[2]
Violet / Greyish-

Blue[5][6]

Ions in Solution
[Cr(H₂O)₄Cl₂]⁺ and

Cl⁻

[Cr(H₂O)₅Cl]²⁺ and

2Cl⁻
[Cr(H₂O)₆]³⁺ and 3Cl⁻

Total Ions per Formula

Unit
2[7] 3 4[7]

Free Cl⁻ Ions 1[2] 2[2] 3[2]

Relative Molar

Conductivity
Lowest[7] Intermediate Highest

UV-Vis λmax (nm) ~630 nm
Shifted from violet

isomer
~400 nm, ~580 nm[6]

AgNO₃ Precipitate 1 mole of AgCl 2 moles of AgCl 3 moles of AgCl

Interconversion and Synthesis Workflow
The hydrate isomers of chromium(III) chloride can be interconverted by altering experimental

conditions. The commercially available dark green isomer often serves as the starting material

for the synthesis of the other two forms. The following diagram illustrates the logical workflow

for the synthesis and interconversion of these isomers.
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Caption: Synthetic pathways for the interconversion of chromium(III) chloride hydrate isomers.

Experimental Protocols
The differentiation and synthesis of these isomers are foundational experiments in inorganic

chemistry, illustrating key principles of coordination chemistry.

Synthesis of Isomers
[Cr(H₂O)₄Cl₂]Cl·2H₂O (Dark Green Isomer): This isomer is the most common commercially

available form of chromium(III) chloride hexahydrate and typically serves as the starting

material.[5]

Preparation of [Cr(H₂O)₅Cl]Cl₂·H₂O (Pale Green Isomer): This procedure is adapted from

Pass and Sutcliffe.[5]

Dissolve 14 g of the dark green isomer, [Cr(H₂O)₄Cl₂]Cl·2H₂O, in 20 mL of water.

Reflux the solution for 10 minutes. This process substitutes a coordinated chloride ion with

a water molecule.

Cool the resulting green solution in an ice bath and saturate it with a stream of hydrogen

chloride gas.

Prepare a solution of 300 mL of diethyl ether saturated with dry hydrogen chloride gas in

an ice bath.

Pour the aqueous chromium chloride solution into 200 mL of the HCl-ether solution and

stir mechanically for 30 minutes in the ice bath.

Filter the resulting crystals, wash them with the remaining HCl-ether solution, and dry

them on filter paper.

Preparation of [Cr(H₂O)₆]Cl₃ (Violet Isomer):[5]

Prepare a solution of 10 g of chrome alum (KCr(SO₄)₂·12H₂O) in a mixture of 40 mL of

concentrated hydrochloric acid and 10 mL of water.
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Cool the solution in an ice bath and filter it.

Transfer the filtrate to a washing bottle cooled with ice and saturate the solution with

hydrogen chloride gas until it becomes nearly colorless.

Filter the greyish-blue crystals that precipitate.

Wash the product with acetone and then ether, and dry on filter paper.

Characterization Methods
A. Determination of Ionic Chloride

This experiment quantitatively distinguishes the isomers by measuring the number of chloride

ions in the ionization sphere (outside the coordination complex).[1]

Protocol:

Accurately weigh about 100 mg of one of the isomers.

Dissolve the sample in 20 mL of cold deionized water. To prevent the conversion to the

hexaaqua (violet) form, prepare the solution just before titration and keep it cold.[5]

Add a few drops of a silver nitrate (AgNO₃) solution.

The formation of a white precipitate (AgCl) indicates the presence of free chloride ions.

The amount of precipitate formed can be determined gravimetrically and will correspond to

1, 2, or 3 moles of AgCl per mole of complex for the dark green, pale green, and violet

isomers, respectively.

B. Conductance Measurements

Molar conductivity is directly related to the number of ions present in a solution.[8] By

measuring the conductivity, one can infer the number of ions produced by each isomer upon

dissolution.

Protocol:
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Prepare 0.01 M aqueous solutions of each of the three isomers.

Measure the electrical conductance of each solution immediately after preparation using a

calibrated conductivity meter.

The expected trend in conductivity will be: [Cr(H₂O)₆]Cl₃ (4 ions) > [Cr(H₂O)₅Cl]Cl₂·H₂O (3

ions) > [Cr(H₂O)₄Cl₂]Cl·2H₂O (2 ions).[7]

C. UV-Visible Spectrophotometry

The color of a transition metal complex is determined by the electronic transitions between d-

orbitals, the energy of which is dictated by the ligands coordinated to the metal (Ligand Field

Theory). As the ligands in the inner coordination sphere change from chloride to water, the

absorption spectrum shifts.

Protocol:

Prepare dilute aqueous solutions of each isomer of a known concentration.

Record the UV-Visible absorption spectrum for each solution over a range of

approximately 350-750 nm.

The violet [Cr(H₂O)₆]³⁺ ion typically shows two primary absorption bands around 400 nm

and 580 nm.[6]

As water ligands are replaced by chloride ions, these absorption maxima will shift to

longer wavelengths (a red shift), corresponding to the change in color to green.[9] For

instance, the dark green [Cr(H₂O)₄Cl₂]⁺ complex exhibits a maximum absorption at

approximately 630 nm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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